Cas no 898789-39-4 (Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone)

• Product Name: Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone
• CAS No: 898789-39-4
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• MDL: MFCD03842336
• CID: 1948218
• PubChem ID: 24725058
• Update Time: 2025-06-08

Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[3-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CYCLOPROPYL 3-(4-METHYLPIPERAZIN-1-YLMETHYL)PHENYL KETONE
• CTK5G6630
• AG-H-66896
• cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone
• 1-[(3-CYCLOPROPANECARBONYLPHENYL)METHYL]-4-METHYLPIPERAZINE
• MFCD03842336
• AKOS016020911
• DTXSID80643454
• Cyclopropyl{3-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• 898789-39-4
• Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone

• MDL： MFCD03842336
• Inchi： 1S/C16H22N2O/c1-17-7-9-18(10-8-17)12-13-3-2-4-15(11-13)16(19)14-5-6-14/h2-4,11,14H,5-10,12H2,1H3
• InChI Key： GGUULVJPDNGWOV-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCN(C)CC1)C1CC1

Computed Properties

• Exact Mass: 258.17300
• Monoisotopic Mass: 258.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 1.90250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone

Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898789-39-4): A Comprehensive Overview

Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone, identified by its Chemical Abstracts Service (CAS) number 898789-39-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a cyclopropyl group and a piperazine moiety, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this compound make it a valuable candidate for further investigation, particularly in the context of designing novel therapeutic agents.

The structural composition of Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone includes a phenyl ring substituted with a 3-(4-methylpiperazinomethyl) group and an adjacent cyclopropyl ring. This configuration suggests possible interactions with biological targets that could be exploited for therapeutic purposes. The presence of the piperazine nitrogen atoms introduces basicity, which can be advantageous in designing molecules that require interaction with acidic or polar sites within biological systems.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The piperazine moiety in Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone is particularly relevant in this context, as piperazine derivatives are known to exhibit pharmacological activity at various receptor sites. For instance, they have been explored as potential treatments for central nervous system disorders, including depression and anxiety.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The cyclopropyl group, while relatively uncommon in drug molecules, offers a rigid structure that can enhance binding affinity and selectivity. Additionally, the phenyl ring provides a platform for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone that incorporate novel structural motifs are often more likely to yield innovative therapeutic solutions. The cyclopropyl-substituted phenyl ketone scaffold has shown promise in preliminary screenings for various biological assays, suggesting its utility in addressing unmet medical needs.

The synthesis of Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone presents an interesting challenge for organic chemists. The introduction of both the cyclopropyl and piperazine functionalities requires careful consideration to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and cross-coupling strategies, have been employed to construct this complex molecule efficiently.

In conclusion, Cyclopropyl 3-(4-methylpiperazinomethyl)phenyl ketone (CAS No. 898789-39-4) represents a promising candidate for further pharmacological investigation. Its unique structural features and potential interactions with biological targets make it an attractive molecule for drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.